Cas no 1516346-63-6 (4-methyl-1-(methylamino)pentan-2-one)
4-methyl-1-(methylamino)pentan-2-one Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-1-(methylamino)pentan-2-one
- Methylamino-4-methylpentanon
- SCHEMBL17772840
- 1516346-63-6
- EN300-1859575
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- Inchi: 1S/C7H15NO/c1-6(2)4-7(9)5-8-3/h6,8H,4-5H2,1-3H3
- InChI Key: RSHYISFOKMRWMX-UHFFFAOYSA-N
- SMILES: O=C(CNC)CC(C)C
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 88.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1Ų
4-methyl-1-(methylamino)pentan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1859575-0.05g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1859575-0.1g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1859575-0.25g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1859575-0.5g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1859575-1.0g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 1g |
$1172.0 | 2023-06-03 | ||
| Enamine | EN300-1859575-2.5g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1859575-5.0g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 5g |
$3396.0 | 2023-06-03 | ||
| Enamine | EN300-1859575-10.0g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 10g |
$5037.0 | 2023-06-03 | ||
| Enamine | EN300-1859575-1g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 1g |
$557.0 | 2023-09-18 | ||
| Enamine | EN300-1859575-5g |
4-methyl-1-(methylamino)pentan-2-one |
1516346-63-6 | 5g |
$1614.0 | 2023-09-18 |
4-methyl-1-(methylamino)pentan-2-one Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 4-methyl-1-(methylamino)pentan-2-one
Comprehensive Overview of 4-methyl-1-(methylamino)pentan-2-one (CAS No. 1516346-63-6): Properties, Applications, and Industry Insights
4-methyl-1-(methylamino)pentan-2-one (CAS No. 1516346-63-6) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural properties. With the growing demand for novel intermediates in drug development, this compound has emerged as a subject of interest for researchers exploring synthetic pathways and bioactive molecule design. Its molecular formula, C7H15NO, features a ketone group adjacent to a methylamino substituent, offering versatility in organic synthesis.
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The compound’s structure-activity relationship (SAR) is particularly relevant to researchers investigating central nervous system (CNS) targeting molecules. While not a therapeutic agent itself, its scaffold resembles fragments used in neuromodulator design, aligning with current interests in neurodegenerative disease research. Industrial queries often focus on large-scale synthesis optimization and cost-effective production methods, reflecting the balance between quality and scalability.
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Innovative applications of 4-methyl-1-(methylamino)pentan-2-one include its use in chiral auxiliary development and asymmetric catalysis. The compound’s stereochemical flexibility makes it valuable for constructing enantioselective catalysts, a hot topic in pharmaceutical process chemistry. Recent publications have explored its utility in multi-component reactions, addressing the need for atom-efficient synthetic routes.
In summary, 1516346-63-6 represents a niche yet impactful chemical entity bridging academic curiosity and industrial practicality. Its evolving applications underscore the importance of interdisciplinary collaboration between synthetic chemists, computational modelers, and material scientists. Future research may unlock its potential in smart material fabrication or bioconjugation techniques, further expanding its scientific footprint.
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